Cas no 2227205-71-0 (2-(tert-butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid)

2-(tert-Butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid is a versatile spirocyclic building block used in organic synthesis and medicinal chemistry. Its rigid spiro[3.4]octane scaffold provides structural diversity, while the Boc-protected amine and carboxylic acid functionalities enable selective derivatization. The compound is particularly valuable for designing constrained peptidomimetics and bioactive molecules due to its ability to influence conformational stability and enhance metabolic resistance. The presence of both protected amine and carboxyl groups allows for controlled modifications, making it useful in multi-step synthetic routes. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. This intermediate is commonly employed in the development of pharmaceuticals and agrochemicals.

2-(tert-butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid structure

2227205-71-0 structure

Product Name:2-(tert-butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid

CAS No:2227205-71-0

MF:C₁₂H₁₉NO₅

MW:257.282963991165

CID:5106697

Update Time:2026-03-03

2-(tert-butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(tert-butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid
- Inchi： 1S/C12H19NO5/c1-11(2,3)18-10(16)13-5-12(6-13)7-17-4-8(12)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)
- InChI Key： SPNIMVJXSZZKED-UHFFFAOYSA-N
- SMILES： C1C2(C(C(O)=O)COC2)CN1C(OC(C)(C)C)=O

2-(tert-butoxycarbonyl)-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18163-100.0mg	2-tert-butoxycarbonyl-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2227205-71-0	95%	100.0mg	￥1920.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18163-250.0mg	2-tert-butoxycarbonyl-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2227205-71-0	95%	250.0mg	￥3075.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18163-500.0mg	2-tert-butoxycarbonyl-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2227205-71-0	95%	500.0mg	￥5121.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18163-1.0g	2-tert-butoxycarbonyl-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2227205-71-0	95%	1.0g	￥7682.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ18163-5.0g	2-tert-butoxycarbonyl-6-oxa-2-azaspiro[3.4]octane-8-carboxylic acid	2227205-71-0	95%	5.0g	￥23046.0000	2025-04-11